Ethyl 5-(2,5-dimethyl-1H-pyrrol-1-YL)thiazole-4-carboxylate

• IUPAC Name: ethyl 5-(2,5-dimethylpyrrol-1-yl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C12H14N2O2S/c1-4-16-12(15)10-11(17-7-13-10)14-8(2)5-6-9(14)3/h5-7H,4H2,1-3H3
• InChI Key: UBWMLMMIDJNOGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=N1)N2C(=CC=C2C)C
• Molecular Formula: C12H14N2O2S
• DSSTOX Substance ID: DTXSID001189099
• Molecular Weight: 250.32 g/mol
• CAS RN: 1018678-44-8

Description

Ethyl 5-(2,5-dimethyl-1H-pyrrol-1-YL)thiazole-4-carboxylate is a chemical compound with the CAS Number: 1018678-44-8. It is a pale-yellow to yellow-brown solid.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 2,5-dimethylpyrrole with other reagents. For instance, 2,5-dimethylpyrrole reacts with phenyl ketone to form 4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl ketone. This product then reacts with trimethyl boron under reducing conditions to yield 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzaldehyde.

Physical And Chemical Properties Analysis

Ethyl 5-(2,5-dimethyl-1H-pyrrol-1-YL)thiazole-4-carboxylate is a pale-yellow to yellow-brown solid. It has a molecular weight of 250.32.

Scientific Research Applications

Application 1: Monoclonal Antibody Production

• Summary of the Application : The compound 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide, which shares a similar structure with the compound you mentioned, has been found to improve monoclonal antibody production in Chinese hamster ovary cells.
• Methods of Application : The compound was added to the cell culture, and its effects on cell growth, glucose uptake rate, intracellular adenosine triphosphate levels, and galactosylation of the monoclonal antibody were observed.
• Results or Outcomes : The compound was found to suppress cell growth and increase both the cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production. It also suppressed the galactosylation on a monoclonal antibody, which is a critical quality attribute of therapeutic monoclonal antibodies.

Application 2: Antibacterial Activity

• Summary of the Application : Compounds with similar structures have been studied for their antibacterial activity. These compounds have shown promising results against typical infections.
• Methods of Application : The inhibition of the enzymes DHFR and enoyl-ACP reductase was tested for the active derivatives.

Application 3: Synthesis of N-substituted Pyrroles

• Summary of the Application : Compounds with similar structures have been used in the synthesis of N-substituted pyrroles.
• Methods of Application : The synthesis involves the reaction of the compound with other reagents under mild conditions.
• Results or Outcomes : The synthesis resulted in good to excellent yields of N-substituted pyrroles.

Synthesis routes and methods

Procedure details

A mixture of ethyl 5-aminothiazole-4-carboxylate (91.3 mg, 0.53 mmol), scandium (III) triflate (2.61 mg, 0.005 mmol) and 2,5-hexanedione (1.5 mL) was heated up to 180° C. for 1 h by microwave. The reaction was then concentrated and purified with silica gel chromatography to give a tan solid of ethyl 5-(2,5-dimethyl-1H-pyrrol-1-yl)thiazole-4-carboxylate (104 mg). 1H NMR (400 MHz, CDCl3) δ 8.82 (s, 1H), 5.92 (s, 2H), 4.25 (q, 2H), 2.01 (s, 6H), 1.20 (t, 3H). MS m/z 251.3 (M+H)+.